methyl (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetate
Overview
Description
Methyl (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetate, also known as DIMBOA-Me, is a natural compound found in plants of the Poaceae family. It has been studied for its potential applications in various fields, including agriculture, medicine, and biotechnology.
Mechanism of Action
The mechanism of action of methyl (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetate is not fully understood. However, it is known to act as a defense compound in plants, which can deter herbivores and pathogens. In addition, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In plants, it can induce the expression of defense-related genes and activate the production of reactive oxygen species. In animals, this compound has been shown to have anti-inflammatory and antioxidant effects. In addition, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using methyl (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetate in lab experiments include its natural origin, its diverse applications, and its potential as a lead compound for drug discovery. However, there are also limitations to using this compound, such as its low solubility in water, its potential toxicity, and its variability in natural sources.
Future Directions
There are many future directions for the study of methyl (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetate. Some potential areas of research include:
- Further investigation of the mechanism of action of this compound in plants and animals
- Development of new synthesis methods for this compound and its derivatives
- Exploration of the potential of this compound as a lead compound for drug discovery
- Investigation of the potential of this compound as a biopesticide or herbicide
- Study of the potential of this compound in biotechnology applications, such as the production of natural products or biofuels.
Conclusion:
In conclusion, this compound is a natural compound with diverse applications in agriculture, medicine, and biotechnology. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.
Scientific Research Applications
Methyl (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetate has been studied for its potential applications in various fields, including agriculture, medicine, and biotechnology. In agriculture, this compound has been shown to have insecticidal and herbicidal properties, which can be used to protect crops from pests and weeds. In medicine, this compound has been studied for its potential anticancer and anti-inflammatory effects. In biotechnology, this compound has been used as a precursor for the synthesis of other natural products.
properties
IUPAC Name |
methyl 2-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c1-8-3-4-10-9(5-8)13(6-12(15)16-2)11(14)7-17-10/h3-5H,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKSQSHWWGHMWOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OCC(=O)N2CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701179532 |
Source
|
| Record name | Methyl 2,3-dihydro-6-methyl-3-oxo-4H-1,4-benzoxazine-4-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701179532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
134997-68-5 |
Source
|
| Record name | Methyl 2,3-dihydro-6-methyl-3-oxo-4H-1,4-benzoxazine-4-acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=134997-68-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2,3-dihydro-6-methyl-3-oxo-4H-1,4-benzoxazine-4-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701179532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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